Cas no 1072952-00-1 (3-Formyl-4-isopropoxyphenylboronic Acid)

• Product Name: 3-Formyl-4-isopropoxyphenylboronic Acid
• CAS No: 1072952-00-1
• MF: C₁₀H₁₃BO₄
• MW: 208.018823385239
• MDL: MFCD08705272
• CID: 857629
• PubChem ID: 24884813
• Update Time: 2025-05-24

3-Formyl-4-isopropoxyphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-Formyl-4-isopropoxyphenyl)boronic acid
• 3-Formyl-4-isopropoxyphenylboronic acid
• CS-0174491
• DTXSID50584800
• AKOS015837467
• (3-formyl-4-propan-2-yloxyphenyl)boronic acid
• (3-Formyl-4-isopropoxyphenyl)boronicacid
• XSB95200
• BS-22515
• E97772
• MFCD08705272
• 3-Formyl-4-isopropoxyphenylboronic acid (contains varying amounts of Anhydride)
• 1072952-00-1
• 3-Formyl-4-isopropoxyphenylboronic acid, >=95%
• {3-Formyl-4-[(propan-2-yl)oxy]phenyl}boronic acid
• [3-formyl-4-(propan-2-yloxy)phenyl]boronic acid
• 3-Formyl-4-isopropoxyphenylboronic Acid

• MDL： MFCD08705272
• Inchi： 1S/C10H13BO4/c1-7(2)15-10-4-3-9(11(13)14)5-8(10)6-12/h3-7,13-14H,1-2H3
• InChI Key： MFWMHBLPARKSLU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(B(O)O)=CC=1C=O)C(C)C

Computed Properties

• Exact Mass: 208.09100
• Monoisotopic Mass: 208.0906891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 98-102 °C
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 66.76000
• LogP: -0.03390

3-Formyl-4-isopropoxyphenylboronic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on 3-Formyl-4-isopropoxyphenylboronic Acid

3-Formyl-4-Isopropoxyphenylboronic Acid (CAS No. 1072952-00-1): An Overview and Recent Advances

3-Formyl-4-isopropoxyphenylboronic acid (CAS No. 1072952-00-1) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique functional groups, which include a formyl group, an isopropoxy substituent, and a boronic acid moiety. These features make it an attractive building block for a wide range of chemical reactions and applications.

The formyl group in 3-formyl-4-isopropoxyphenylboronic acid is a key functional group that can undergo various transformations, such as reduction to form alcohols, condensation reactions to form imines or hydrazones, and addition reactions with nucleophiles. These reactions are crucial in the synthesis of complex organic molecules, including pharmaceuticals and natural products.

The isopropoxy substituent provides additional reactivity and stability to the molecule. This group can influence the electronic properties of the aromatic ring, making it more susceptible to electrophilic aromatic substitution reactions. Additionally, the isopropoxy group can serve as a protecting group in certain synthetic sequences, allowing for selective functionalization of other parts of the molecule.

The boronic acid moiety is a well-known functional group in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. These reactions are widely used to form carbon-carbon bonds and are essential in the synthesis of complex organic molecules. The boronic acid functionality in 3-formyl-4-isopropoxyphenylboronic acid makes it an excellent coupling partner for various aryl and vinyl halides, enabling the construction of diverse molecular architectures.

Recent research has highlighted the potential applications of 3-formyl-4-isopropoxyphenylboronic acid in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of novel anti-inflammatory agents. The formyl group was selectively reduced to an alcohol, which was then further functionalized to introduce bioactive moieties. The resulting compounds exhibited potent anti-inflammatory activity in vitro and in vivo models.

In another study, researchers explored the use of 3-formyl-4-isopropoxyphenylboronic acid in the development of new materials for photovoltaic applications. The unique electronic properties of this compound make it suitable for use as a hole transport material in organic solar cells. The formyl group was modified to enhance charge transport properties, leading to improved device performance.

The versatility of 3-formyl-4-isopropoxyphenylboronic acid extends beyond its use as a synthetic intermediate. It has also been investigated for its potential as a catalyst or ligand in transition metal-catalyzed reactions. A recent publication in Chemical Communications reported that this compound can act as an efficient ligand in palladium-catalyzed cross-coupling reactions, facilitating the formation of complex organic frameworks with high regioselectivity and yield.

In summary, 3-formyl-4-isopropoxyphenylboronic acid (CAS No. 1072952-00-1) is a multifunctional compound with significant potential in various fields of chemistry and materials science. Its unique combination of functional groups makes it an invaluable building block for synthetic chemists and materials scientists alike. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemical research.